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Compound of Interest

Compound Name: Tert-butyl 3-hydroxypropanoate

Cat. No.: B1284309

An In-depth Technical Guide on Tert-butyl 3-hydroxypropanoate

This technical guide provides essential information regarding the chemical properties of tert-
butyl 3-hydroxypropanoate, a reagent utilized in the synthesis of various compounds,
including 5-aminolevulinic acid and pyrrolidinylcarboxamide derivatives for potential use as
photosensitizing and antitumor agents.[1]

Chemical Identity and Properties

The fundamental molecular characteristics of tert-butyl 3-hydroxypropanoate are
summarized below. This data is critical for researchers and drug development professionals for
accurate experimental design and compound handling.
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Identifier Value Source

PubChem, Santa Cruz

Molecular Formula C7H1403 ]
Biotechnology[2][3]
PubChem, Sigma-Aldrich,
Molecular Weight 146.18 g/mol Santa Cruz Biotechnology[2][3]
[4]1(5]
Linear Formula HOCH2CH2COOC(CH3)3 Sigma-Aldrich[4][5]
PubChem, Sigma-Aldrich,
CAS Number 59854-11-4 Santa Cruz Biotechnology[2][3]

[4]115]

Structural and Molecular Relationships

The following diagram illustrates the direct relationship between the compound's name and its
primary molecular identifiers.
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Core molecular properties of Tert-butyl 3-hydroxypropanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. pharmaffiliates.com [pharmaffiliates.com]

2. scbt.com [scbt.com]

3. tert-Butyl 3-hydroxypropanoate | C7H1403 | CID 16218743 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 3-FE R T fig 298.0% (GC) | Sigma-Aldrich [sigmaaldrich.com]

S.tert-7F)L 3-& FOF>70OE7F7F— b 298.0% (GC) | Sigma-Aldrich
[sigmaaldrich.com]

To cite this document: BenchChem. ["Tert-butyl 3-hydroxypropanoate™ molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1284309#tert-butyl-3-hydroxypropanoate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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